Cas no 37740-35-5 (4-benzyl-2-phenylphthalazin-1(2H)-one)

• Product Name: 4-benzyl-2-phenylphthalazin-1(2H)-one
• CAS No: 37740-35-5
• MF: C₂₁H₁₆N₂O
• MW: 312.364544868469
• CID: 2824691
• Update Time: 2023-08-07

4-benzyl-2-phenylphthalazin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-2-phenylphthalazin-1(2H)-one

• Inchi： 1S/C21H16N2O/c24-21-19-14-8-7-13-18(19)20(15-16-9-3-1-4-10-16)22-23(21)17-11-5-2-6-12-17/h1-14H,15H2
• InChI Key： WCCMGLRJJDZZKH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(CC2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 474
• XLogP3: 4.4
• Topological Polar Surface Area: 32.7